4-Methoxy-3-(methoxymethyl)butan-1-ol

• IUPAC Name: 4-methoxy-3-(methoxymethyl)butan-1-ol
• InChI: InChI=1S/C7H16O3/c1-9-5-7(3-4-8)6-10-2/h7-8H,3-6H2,1-2H3
• InChI Key: KPCQRPJPIRCOSG-UHFFFAOYSA-N
• Canonical SMILES: COCC(CCO)COC
• Molecular Formula: C7H16O3
• Molecular Weight: 148.20 g/mol

Description

4-Methoxy-3-(methoxymethyl)butan-1-ol is a chemical compound with the CAS Number: 1851725-44-4. It has a molecular weight of 148.2 and is in liquid form.

Molecular Structure Analysis

The IUPAC Name of this compound is this compound. The InChI Code is 1S/C7H16O3/c1-9-5-7(3-4-8)6-10-2/h7-8H,3-6H2,1-2H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Medicinal Chemistry

4-Methoxy-3-(methoxymethyl)butan-1-ol and its related analogs have been explored for their potential in medicinal chemistry. For instance, compounds related to 4-(6-methoxy-2-naphthyl)butan-2-one showed promising anti-inflammatory activity (Goudie et al., 1978). Similarly, studies on molecules like 4-(4-methoxyphenyl)butan-2-one demonstrated significant applications in the development of fine chemicals, particularly in chemoenzymatic synthesis processes (Boffi et al., 2011).

Catalysis and Organic Reactions

In the field of catalysis, this compound derivatives have been utilized in various organic reactions. For instance, a study demonstrated the use of a multifunctional supported AuPd nanoalloy catalyst for the one-pot tandem synthesis of 4-(4-methoxyphenyl)butan-2-one from 4-methoxybenzyl alcohol and acetone, highlighting the efficiency of these compounds in catalysis (Morad et al., 2017).

Organic Process Research & Development

Research in organic process development also features the use of these compounds. For example, the asymmetric synthesis of (S)-3-amino-4-methoxy-butan-1-ol was reported, showcasing the potential of these substances in the development of new synthetic methodologies (Mattei et al., 2011).

Environmental Science

In environmental science, these compounds have been studied for their interactions with environmental factors. The kinetics and products of the reaction of OH radicals with 3-methoxy-3-methyl-1-butanol, a related compound, were explored, indicating the environmental fate and behavior of these substances (Aschmann et al., 2011).

Safety and Hazards

The safety information for this compound includes several hazard statements: H227, H315, H319, H335. Precautionary statements include P210, P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501.